Cas no 194233-50-6 (1-(2-bromo-5-methoxyphenyl)methylpiperazine)

• Product Name: 1-(2-bromo-5-methoxyphenyl)methylpiperazine
• CAS No: 194233-50-6
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 1386633
• PubChem ID: 22458131
• Update Time: 2025-05-19

1-(2-bromo-5-methoxyphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2-bromo-5-methoxyphenyl)methyl]-
• 1-(2-bromo-5-methoxyphenyl)methylpiperazine
• EN300-1914933
• 1-[(2-bromo-5-methoxyphenyl)methyl]piperazine
• SCHEMBL5476715
• HNUDCOJENMOJPE-UHFFFAOYSA-N
• GS2033
• 194233-50-6
• AKOS011778183
• DTXSID001254569

• Inchi： 1S/C12H17BrN2O/c1-16-11-2-3-12(13)10(8-11)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3
• InChI Key： HNUDCOJENMOJPE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CN1CCNCC1)OC

Computed Properties

• Exact Mass: 284.05251
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5

Additional information on 1-(2-bromo-5-methoxyphenyl)methylpiperazine

Professional Introduction to Compound with CAS No. 194233-50-6 and Product Name 1-(2-bromo-5-methoxyphenyl)methylpiperazine

The compound with CAS No. 194233-50-6 and the product name 1-(2-bromo-5-methoxyphenyl)methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 1-(2-bromo-5-methoxyphenyl)methylpiperazine consists of a piperazine moiety linked to a brominated and methoxylated phenyl ring, which contributes to its distinct pharmacological profile.

In the realm of modern pharmaceutical research, the exploration of novel scaffolds and their derivatives has become increasingly important for the development of next-generation therapeutics. The presence of both bromine and methoxy substituents in the phenyl ring of 1-(2-bromo-5-methoxyphenyl)methylpiperazine not only enhances its lipophilicity but also provides multiple sites for further chemical modification. This flexibility makes it an attractive candidate for synthesizing a wide range of bioactive molecules.

Recent studies have highlighted the significance of piperazine derivatives in the development of central nervous system (CNS) drugs. Piperazine-based compounds are known for their ability to interact with various neurotransmitter receptors, making them valuable tools for investigating neurological disorders. The specific substitution pattern in 1-(2-bromo-5-methoxyphenyl)methylpiperazine may confer unique binding properties that could be exploited for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The bromine atom in the phenyl ring serves as a handle for further functionalization, allowing chemists to explore diverse chemical space. This has led to several innovative synthetic strategies aimed at optimizing the pharmacokinetic and pharmacodynamic properties of related compounds. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions, enhancing the compound's biological activity.

The methoxy group in 1-(2-bromo-5-methoxyphenyl)methylpiperazine also plays a crucial role in modulating its pharmacological effects. Methoxy-substituted aromatic compounds are often found to exhibit improved solubility and metabolic stability, which are critical factors for drug efficacy. Additionally, the electron-withdrawing nature of the bromine atom can influence the electronic properties of the molecule, thereby affecting its interaction with biological targets.

In light of these attributes, researchers have been keenly interested in exploring the therapeutic potential of 1-(2-bromo-5-methoxyphenyl)methylpiperazine and its derivatives. Preclinical studies have demonstrated that this compound exhibits promising activity in models of CNS disorders. For example, it has shown efficacy in reducing symptoms associated with anxiety and depression by modulating serotonin receptor activity. These findings underscore its potential as a novel therapeutic agent.

The synthesis of 1-(2-bromo-5-methoxyphenyl)methylpiperazine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include bromination of a substituted phenol followed by nucleophilic substitution with methylpiperazine. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for pharmaceutical compounds like 1-(2-bromo-5-methoxyphenyl)methylpiperazine. This includes rigorous quality control measures to verify the identity, purity, and stability of the final product. Such efforts are critical for gaining approval from regulatory agencies such as the FDA and EMA.

The future prospects for 1-(2-bromo-5-methoxyphenyl)methylpiperazine are promising, with ongoing research aimed at further refining its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, 1-(2-bromo-5-methoxyphenyl)methylpiperazine represents a significant contribution to pharmaceutical chemistry, offering unique structural features that make it a valuable tool for drug discovery. Its potential applications in treating CNS disorders highlight its importance as a lead structure for future therapeutics. With continued research and development, this compound is poised to make meaningful advancements in medicine.